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Compound of Interest

Compound Name: Gadolinium

Cat. No.: B1216402

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural isotopes of gadolinium,
their relative abundances, and the methodologies used for their determination. The information
contained herein is intended to support researchers, scientists, and professionals in the field of
drug development who require precise isotopic data for applications ranging from neutron
capture therapy to magnetic resonance imaging (MRI) contrast agent development.

Data Presentation: Natural Isotopes of Gadolinium

Gadolinium (Gd), a lanthanide series element with atomic number 64, is composed of six
stable isotopes and one long-lived radioisotope.[1][2] The most abundant of these is
Gadolinium-158.[1][3] The precise isotopic composition is critical for applications in nuclear
medicine and as a burnable poison in nuclear reactors. The table below summarizes the key
characteristics of the naturally occurring isotopes of gadolinium.
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] Natural )

Mass Number Atomic Mass Nuclear Spin
Isotope Abundance

(A) (Da) )

(%)

152G 152 151.919786 0.20 0
134Gd 154 153.920861 2.18 0
155Gd 155 154.922618 14.80 3/2
136Gd 156 155.922118 20.47 0
157Gd 157 156.923956 15.65 3/2
158Gd 158 157.924019 24.84 0
160Gd 160 159.927049 21.86 0

Data sourced from multiple consistent databases.[1][4][5]

Of particular note are the isotopes 1*>Gd and *>’Gd, which possess exceptionally high thermal
neutron capture cross-sections, making them highly effective in neutron shielding and capture
applications.[4]

Experimental Protocols: Isotopic Abundance
Determination

The determination of the relative abundance of isotopes is primarily accomplished through
mass spectrometry.[1][6][7] For high-precision measurements, as required for gadolinium
iIsotopes, Thermal lonization Mass Spectrometry (TIMS) is a widely used and highly sensitive
technique.[8][9]

Methodology: Thermal lonization Mass Spectrometry
(TIMS)

1. Sample Preparation:

o A purified sample of gadolinium is chemically prepared, typically in a nitrate form.
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A microgram-sized liquid sample is carefully loaded onto a metal filament, commonly made
of rhenium.[8][10]

. Thermal lonization:

The sample-loaded filament is placed within the ion source of the mass spectrometer under
a high vacuum.

The filament is heated, causing the solvent to evaporate.

Further heating of the filament leads to the thermal ionization of the gadolinium atoms,
where they lose an electron to form singly charged positive ions (Gd*).[8] In some
configurations, a dual-filament setup is used, with one for evaporation and a second, hotter
one for ionization.[8]

. Mass Analysis:

The generated Gd™* ions are accelerated by an electric potential and focused into a fine
beam.

This ion beam enters a magnetic sector mass analyzer.

The magnetic field deflects the ions based on their mass-to-charge ratio (m/z). Lighter
isotopes are deflected more than heavier isotopes.[11]

. Detection:

The separated ion beams travel to a detector assembly, which often consists of multiple
Faraday cups or electron multipliers.

Each detector measures the intensity of the ion current for a specific isotope.

The ratio of the measured currents corresponds to the relative abundance of the isotopes in
the sample.

. Data Analysis:
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e The raw detector signals are converted into voltages, which are then used to calculate the
precise isotopic ratios.[8]

» Corrections for mass fractionation and other instrumental biases are applied to ensure high
accuracy.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the generalized workflow for determining the isotopic
abundance of gadolinium using Thermal lonization Mass Spectrometry (TIMS).
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Workflow for Gadolinium Isotope Abundance Determination via TIMS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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